![molecular formula C12H19N B3371309 (1-Amino-2-ethylbutyl)benzene CAS No. 6668-28-6](/img/structure/B3371309.png)
(1-Amino-2-ethylbutyl)benzene
Overview
Description
(1-Amino-2-ethylbutyl)benzene is a chemical compound with the CAS Number: 6668-28-6 . Its molecular weight is 177.29 and its IUPAC name is 2-ethyl-1-phenylbutylamine .
Molecular Structure Analysis
The molecule contains a total of 32 bond(s). There are 13 non-H bond(s), 6 multiple bond(s), 4 rotatable bond(s), 6 aromatic bond(s), 1 six-membered ring(s), and 1 primary amine(s) (aliphatic) . The molecule contains a total of 32 atom(s). There are 19 Hydrogen atom(s), 12 Carbon atom(s) and 1 Nitrogen atom(s) .Scientific Research Applications
Synthesis and Antibacterial Activities
Compounds similar to "(1-Amino-2-ethylbutyl)benzene" have been synthesized and studied for their antibacterial activities against various bacterial strains. These studies suggest that modifications to the benzene core can lead to compounds with significant antibacterial properties, showcasing the potential for developing new antibacterial agents (Desai & Chikhalia, 2005).
Thermodynamics and Solubility in Biological Systems
Research on the interactions between benzene derivatives and biological molecules like amino acids can provide insights into the stability and behavior of proteins and other macromolecules in biological systems. Such studies are crucial for understanding the fundamental aspects of biochemistry and molecular biology (Kustov, Antonova, & Smirnova, 2014).
Development of New Therapeutic Agents
The synthesis of benzene derivatives and their evaluation as potential therapeutic agents, particularly in cancer research, is a significant area of study. These compounds are explored for their ability to induce apoptosis in cancer cells, offering pathways to new cancer treatments (Gad et al., 2020).
Material Science and Catalysis
Benzene derivatives play a critical role in material science, particularly in the development of organic semiconductors and catalytic agents. Research in this area explores the synthesis and application of benzene-based compounds in creating new materials with desirable electrical, optical, or catalytic properties (Gao et al., 2007).
Environmental Applications
Studies on the removal of volatile organic compounds (VOCs) like ethyl benzene from the air using photocatalytic methods are essential for environmental protection. These research efforts aim to develop efficient and sustainable ways to mitigate air pollution caused by industrial activities (Derakhshan-Nejad et al., 2020).
Mechanism of Action
Target of Action
It is known that benzene and its derivatives generally interact with various cellular targets, including enzymes and receptors, to exert their effects .
Mode of Action
Benzene derivatives are known to undergo electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate then loses a proton, yielding a substituted benzene ring .
Biochemical Pathways
Benzene has been shown to alter gene expression and biochemical pathways, with effects apparent at doses as low as 100 ppb in air .
Result of Action
Benzene and its derivatives have been associated with various health effects, including hematological effects and cancer .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (1-Amino-2-ethylbutyl)benzene. For instance, benzene exposure can occur occupationally, in the general environment, and in the home as a result of the ubiquitous use of benzene-containing petroleum products . Furthermore, the presence of benzene in petrol and as a widely used industrial solvent can result in significant occupational exposure .
Biochemical Analysis
Biochemical Properties
It is known that biogenic amines, which include compounds similar to (1-Amino-2-ethylbutyl)benzene, are formed by the decarboxylation of amino acids or by amination and transamination of aldehydes and ketones during normal metabolic processes in living cells .
Cellular Effects
Benzene, a structurally related compound, has been associated with immunosuppression and chronic inflammation in humans . It can directly cause DNA adducts and double strand breaks (DSBs), as well as induce changes in cell function .
Molecular Mechanism
Benzene, a structurally related compound, is known to undergo a process called the Elimination-Addition (Benzyne) Mechanism . This involves the formation of a highly reactive intermediate called benzyne, which reacts rapidly with any available nucleophile .
Temporal Effects in Laboratory Settings
There is currently no specific information available on the temporal effects of this compound in laboratory settings. Studies on benzene have shown that its concentrations can vary significantly over time, with higher concentrations observed during the early hours of the day followed by a decrease towards the evening .
Dosage Effects in Animal Models
There is currently no specific information available on the dosage effects of this compound in animal models. Studies on benzene have suggested a nonlinear dose-response relationship for benzene effects .
Metabolic Pathways
It is known that humans metabolize benzene via two pathways, with respective affinities of 301 ppm for the low-affinity pathway (probably dominated by cytochrome P450 enzyme 2E1) and 0.594 ppm for the high-affinity pathway .
Subcellular Localization
The prediction of protein subcellular localization from their amino acid sequences has a long history in bioinformatics and is still actively developing .
properties
IUPAC Name |
2-ethyl-1-phenylbutan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-3-10(4-2)12(13)11-8-6-5-7-9-11/h5-10,12H,3-4,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVTUEYIAFUBWHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(C1=CC=CC=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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